2-{[2-(4-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-4-yl]thio}-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: 2-[[2-(4-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-4-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C21H17ClN4O2S2/c1-28-16-8-4-13(5-9-16)18-20(30-12-17(27)24-21-23-10-11-29-21)26-19(25-18)14-2-6-15(22)7-3-14/h2-11H,12H2,1H3,(H,25,26)(H,23,24,27)
• InChI Key: XGZYNMMTQFMVKI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(N=C(N2)C3=CC=C(C=C3)Cl)SCC(=O)NC4=NC=CS4
• Molecular Formula: C21H17ClN4O2S2
• Molecular Weight: 457.0 g/mol

Description

2-{[2-(4-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-4-yl]thio}-N-1,3-thiazol-2-ylacetamide is a useful research compound. Its molecular formula is C21H17ClN4O2S2 and its molecular weight is 456.96. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds structurally related to 2-{[2-(4-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-4-yl]thio}-N-1,3-thiazol-2-ylacetamide have been synthesized and characterized, contributing to the development of new molecules with potential biological activities. The synthesis of these compounds involves various chemical reactions and characterizations, providing insights into their chemical properties and potential applications in medicinal chemistry (Salman, Abdel-Aziem, & Alkubbat, 2015).

Antimicrobial Activity

Derivatives of this chemical structure have been explored for their antimicrobial properties. Studies have investigated their effectiveness against various bacterial and fungal strains, contributing to the search for new antimicrobial agents. This research is crucial in the face of increasing antimicrobial resistance (Krátký, Vinšová, & Stolaříková, 2017).

Antitumor Activity

Certain derivatives related to this compound have shown potential antitumor activities. The synthesis of these compounds and their evaluation against various cancer cell lines provide valuable information for the development of new anticancer therapies. This research direction holds promise for discovering novel therapeutic agents (Yurttaş, Tay, & Demirayak, 2015).

Molecular Docking and Quantum Chemical Calculations

The compound and its derivatives have been subjects of molecular docking and quantum chemical studies to predict their biological effects and interactions with various biological targets. These studies provide insights into the compound's potential mechanisms of action and help in the rational design of more effective molecules (Viji, Balachandran, Babiyana, Narayana, & Saliyan, 2020).